Cas no 50-60-2 (Phentolamine)

Phentolamine is used in vasospasm diseases, such as acral artery spasm (i.e., Raynaud's disease) \ cyanosis of hands and feet \ septic shock and diagnostic tests of pheochromocytoma, etc. it is also effective for ventricular premature beats.

Phentolamine structure

Product Name:Phentolamine

CAS No:50-60-2

Molecular Formula:C₁₇H₁₉N₃O

Molecular Weight:281.35226

CID:33486

PubChem ID:5775

Phentolamine Properties

Names and Identifiers

- 3-(((4,5-Dihydro-1H-imidazol-2-yl)methyl)(p-tolyl)amino)phenol
- 2-((n-(m-hydroxyphenyl)-p-toluidino)methyl)-
- 2-((n-(m-hydroxyphenyl)-p-toluidino)methyl)-2-imidazolin
- 2-((n-(m-hydroxyphenyl)-p-toluidino)methyl)-2-imidazoline
- 2-(m-hydroxy-n-p-tolylanilinomethyl)-2-imidazoline
- 2-(n-(m-hydroxyphenyl)-p-toluidinomethyl)imidazoline
- 2-(n’-p-tolyl-n’-m-hydroxyphenylaminomethyl)-2-imidazoline
- 3-(((4,5-dihydro-1h-imidazol-2-yl)methyl)(4-methylphenyl)amino)-pheno
- c7337ciba
- 3-[N-(4,5-dihydro-1H-imidazol-2-ylmethyl)-4-methylanilino]phenol
- PHENTOLAMINE INJ.
- Dibasin
- Fentolamin
- Fentolamina
- Phenotolamine
- Phentalamine
- Phentolamine mesylate
- Phentolaminum
- Regitin
- Regitine
- Rogitine
- 3-[(4,5-Dihydro-1H-imidazol-2-yl)methyl-(4-methylphenyl)-amino]phenol
- LS-104396
- NCGC00021804-10
- NCGC00016311-12
- HMS3402H17
- phentolamine
- 3-[[(4,5-dihydro-1h-imidazol-2-yl)methyl](4-methylphenyl)amino]phenol
- BRN 0272944
- Prestwick1_000230
- HSDB 3382
- C17H19N3O
- 2-((N-(m-Hydroxyphenyl)-p-toluidino)methyl)-2-imidazoline
- Phenol, 3-(((4,5-dihydro-1H-imidazol-2-yl)methyl)(4-methylphenyl)amino)-
- NCGC00016311-01
- BRD-K90333595-003-04-0
- 3-[N-(2-imidazolin-2-ylmethyl)-4-methyl-anilino]phenol;mesylic acid
- DTXSID4023462
- NCGC00016311-03
- Spectrum3_000788
- Rogitine (Salt/Mix)
- CCG-205062
- NCGC00016311-06
- NCGC00016311-04
- KBio2_000477
- NCGC00016311-17
- Phenol, 3-[[(4,5-dihydro-1H-imidazol-2-yl)methyl](4-methylphenyl)amino]-
- Phentolamine, methyl sulfonate
- IDI1_000807
- NCGC00016311-09
- 3-[4,5-dihydro-1H-imidazol-2-ylmethyl-(4-methylphenyl)amino]phenol;methanesulfonic acid
- Fentolamine
- 2-[N-(m-hydroxyphenyl)-p-toluidinomethyl]imidazoline
- NINDS_000807
- Prestwick0_000230
- HMS2235D17
- HMS2089E03
- NCGC00016311-33
- NCGC00021804-07
- NCGC00016311-05
- Fentolamina [INN-Spanish]
- SPBio_002200
- Spectrum5_001704
- NCGC00021804-08
- NCGC00016311-08
- EN300-51916
- NCGC00016311-07
- 3-{[(4,5-Dihydro-1H-imidazol-2-yl)methyl](4-methylphenyl)amino}phenol
- phentolamin-
- KBio1_000807
- KBioSS_000477
- DB00692
- Regitina
- BRD-K90333595-001-02-8
- Phentolaminum [INN-Latin]
- Phentolamin
- Prestwick3_000230
- cid_5775
- AKOS004119917
- SBI-0050955.P004
- Regityn
- 2-(m-Hydroxy-N-p-tolylanilinomethyl)-2-imidazoline
- PHENTOLAMINE [WHO-DD]
- Regitipe
- Tox21_110364
- AB00053768_30
- PHENTOLAMINE [VANDF]
- Z468598HBV
- SMP1_000236
- 5-25-09-00365 (Beilstein Handbook Reference)
- FT-0603219
- C 7337 Ciba
- HY-12717
- DivK1c_000807
- KBioGR_001338
- GTPL502
- Spectrum_000077
- Prestwick2_000230
- m-[N-(2-Imidazolin-2-ylmethyl)-p-toluidino]phenol
- NCGC00016311-19
- KBio2_005613
- HMS3372H21
- STK802099
- 3-[N-(4,5-dihydro-1H-imidazol-2-ylmethyl)-4-methyl-anilino]phenol; methanesulfonic acid
- BPBio1_000307
- BSPBio_001435
- 2-Imidazoline, 2-((N-(m-hydroxyphenyl)-p-toluidino)methyl)-
- 50-60-2
- Phenol, m-(N-(2-imidazolin-2-ylmethyl)-p-toluidino)-
- Phentolamine mesylas
- BCBcMAP01_000014
- NCGC00016311-15
- 3-[(4,5-dihydro-1H-imidazol-2-ylmethyl)(4-methylphenyl)amino]phenol
- DTXCID703462
- D08362
- 3-((4,5-DIHYDRO-1H-IMIDAZOL-2-YLMETHYL)(4-METHYLPHENYL)AMINO)PHENOL
- BSPBio_002496
- NCGC00016311-14
- BDBM31046
- SCHEMBL5653
- phentol amine
- NCGC00021804-06
- SMR000058051
- Vasomax (TN)
- AB00053768_29
- SDCCGSBI-0050955.P005
- 3-[(4,5-Dihydro-1H-imidazol-2-ylmethyl)-4-methylanilino]phenol #
- KBio2_003045
- A828197
- Z732246520
- CHEBI:8081
- C 7337
- NCGC00016311-13
- 2-(N-(m-Hydroxyphenyl)-p-toluidinomethyl)imidazoline
- HMS1989H17
- UNII-Z468598HBV
- W-105944
- Phentolamine (INN)
- cid_91430
- C-7337
- Q420360
- Tox21_110364_1
- KBio3_001716
- CS-0012293
- NCGC00016311-11
- CHEMBL597
- Phentolamine [INN:BAN]
- NCGC00016311-10
- NCGC00016311-02
- L001116
- PHENTOLAMINE [INN]
- CAS-50-60-2
- AB00053768-28
- 3-[4,5-dihydro-1H-imidazol-2-ylmethyl-(4-methylphenyl)amino]phenol
- PHENTOLAMINE [HSDB]
- PHENTOLAMINE [MI]
- NCGC00016311-16
- MLS001201741
- BSPBio_000279
- Lopac0_000982
- D01JUF
- EINECS 200-053-1
- Opera_ID_116
- 2-(N'-p-Tolyl-N'-m-hydroxyphenylaminomethyl)-2-imidazoline
- BBL010978
- 2-[N-(3-Hydroxyphenyl)-p-toluidinomethyl]-2-imidazolidine
- 3-[N-(2-imidazolin-2-ylmethyl)-4-methyl-anilino]phenol;hydrochloride
- NCGC00021804-09
- HMS1791H17
- MLS000040874
- CAS-73-05-2
- Spectrum4_000899
- V03AB36
- Ryzumvi (opthalmic solution)
- Phentolaminum (INN-Latin)
- Fentolamina (INN-Spanish)
- NS00007720
- 2-(N-p'-Tolyl-N-(m'-hydroxyphenyl)aminomethyl)imidazoline
- C04AB01
- 3-[N-(4,5-dihydro-1H-imidazol-2-ylmethyl)-4-methylanilino]phenol;methanesulfonic acid
- DB-050268
- BRD-K90333595-066-16-1
- BRD-K90333595-066-17-9
- BRD-K90333595-003-22-2
- BRD-K90333595-003-21-4
- G78138
- +Expand
- InChIKey： MRBDMNSDAVCSSF-UHFFFAOYSA-N
- Inchi： 1S/C17H19N3O/c1-13-5-7-14(8-6-13)20(12-17-18-9-10-19-17)15-3-2-4-16(21)11-15/h2-8,11,21H,9-10,12H2,1H3,(H,18,19)
- SMILES： CC1=CC=C(C=C1)N(CC2=NCCN2)C3=CC(=CC=C3)O

Computed Properties

Exact Mass: 281.15300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 281.152812238g/mol
Heavy Atom Count: 21
Complexity: 363
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 47.9Å²

Experimental Properties

LogP: 2.60480
PSA: 47.86000
Refractive Index: n20/D 1.489(lit.)
Boiling Point: 62?°C20?mm Hg(lit.)
Melting Point: 177 - 178oC
Vapor Pressure: 1.16E-10mmHg at 25°C
Flash Point: 158?°F
Color/Form: White crystalline powder
Density: 1.422?g/mL?at 25?°C(lit.)

Phentolamine Security Information

WGK Germany：3
Safety Term：8
Safety Instruction： S26-S36/37/39-S45-S8-S25
Packing Group：II
Packing Group：II
Risk Phrases：R14-R34-R37
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：UN 3264 8/PG 2

Phentolamine Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Phentolamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P019WXG-25mg	3-{[(4,5-dihydro-1H-imidazol-2-yl)methyl](4-methylphenyl)amino}phenol	50-60-2	98%	25mg	$78.00
A2B Chem LLC	AV41396-5mg	3-{[(4,5-dihydro-1H-imidazol-2-yl)methyl](4-methylphenyl)amino}phenol	50-60-2	100%	5mg	$71.00
Aaron	AR019X5S-25mg	3-{[(4,5-dihydro-1H-imidazol-2-yl)methyl](4-methylphenyl)amino}phenol	50-60-2	98%	25mg	$66.00
Ambeed	A806849-1g	3-(((4,5-Dihydro-1H-imidazol-2-yl)methyl)(p-tolyl)amino)phenol	50-60-2	99%	1g	$372.0	2023-03-07
Chemenu	CM398076-1g	Phentolamine	50-60-2	95%+	1g	$371
Enamine	EN300-51916-0.05g	3-{[(4,5-dihydro-1H-imidazol-2-yl)methyl](4-methylphenyl)amino}phenol	50-60-2		0.05g	$51.0	2023-04-20
MedChemExpress	HY-12717-5mg	Phentolamine	50-60-2	99.89%	5mg	￥500
TRC	P302563-10mg	Phentolamine	50-60-2		10mg	$ 64.00	2023-09-06
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8348-5 mg	Phentolamine	50-60-2	99.86%	5mg	￥287.00	2022-04-26

Phentolamine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:50-60-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:50-60-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Phentolamine Related Literature

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Vagif M. Akhmedov,Martin T. Anthony,Malcolm L. H. Green,Dennis Young J. Chem. Soc. Dalton Trans. 1975 1412
2. p-Synephrine suppresses inflammatory responses in lipopolysaccharide-stimulated RAW264.7 cells and alleviates systemic inflammatory response syndrome in mice

Momoko Ishida,Chihiro Takekuni,Kosuke Nishi,Takuya Sugahara Food Funct. 2022 13 5229
3. Colorimetric determination of antazoline in some pharmaceutical preparations with sodium nitrite

M. M. Amer,M. S. Tawakkol,S. A. Ismaiel Analyst 1974 99 487
4. The purinosome, a multi-protein complex involved in the de novo biosynthesis of purines in humans

Hong Zhao,Jarrod B. French,Ye Fang,Stephen J. Benkovic Chem. Commun. 2013 49 4444
5. Crystal structure of tolazoline hydrochloride (priscoline), an α-adrenergic antagonist

Sutapa Ghose,Jiban K. Dattagupta J. Chem. Soc. Perkin Trans. 2 1989 599
6. Alstolarines A and B, two unusual monoterpenoid indole alkaloids with an acetal moiety from Alstonia scholaris

Jian Zhang,Min Song,Yun-Lin Ao,Yong Li,Xue-Yi Zou,Jie Xu,Ying Wang,Dong-Mei Zhang,Xiao-Qi Zhang,Wen-Cai Ye Org. Chem. Front. 2020 7 3468
7. Insights into the reversibility of aluminum graphite batteries

Giuseppe Antonio Elia,Ivana Hasa,Giorgia Greco,Thomas Diemant,Krystan Marquardt,Katrin Hoeppner,R. Jürgen Behm,Armin Hoell,Stefano Passerini,Robert Hahn J. Mater. Chem. A 2017 5 9682
8. The Institute of Chemistry of Great Britain and Ireland. Journal and Proceedings. Part VI: 1942

J. Proc. Inst. Chem. GB Irel. 1942 66 245
9. Standardised thin-layer chromatographic systems for the identification of drugs and poisons. A review

A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
10. Binding interactions between prazosin and α1A-adrenoceptor: investigation on the thermodynamic behaviors and the binding mechanism by high performance affinity chromatography

Jing Wang,Qian Li,Lingjian Yang,Yajun Zhang,Jie Yu,Xinfeng Zhao,Jianbin Zheng,Youyi Zhang,Xiaohui Zheng Anal. Methods 2015 7 3340

50-60-2 (Phentolamine) Related Products

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Amadis Chemical Company Limited

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Purity:99%/99%/99%

Quantity:50mg/100mg/250mg

Price($):155.0/264.0/514.0